Cas no 633296-52-3 (Benzamide, N-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)- (9CI))

Benzamide, N-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)- (9CI) structure
633296-52-3 structure
Product Name:Benzamide, N-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)- (9CI)
CAS No:633296-52-3
MF:C13H13N3O3
MW:259.260622739792
CID:881160
PubChem ID:2148476
Update Time:2025-04-19

Benzamide, N-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)- (9CI)
    • N-(1,3-dimethyl-2,6-dioxopyrimidin-4-yl)benzamide
    • Inchi: 1S/C13H13N3O3/c1-15-10(8-11(17)16(2)13(15)19)14-12(18)9-6-4-3-5-7-9/h3-8H,1-2H3,(H,14,18)
    • InChI Key: QXMBGXAQTOHKTL-UHFFFAOYSA-N
    • SMILES: O=C1N(C)C(C=C(NC(C2C=CC=CC=2)=O)N1C)=O

Computed Properties

  • Exact Mass: 259.09569129g/mol
  • Monoisotopic Mass: 259.09569129g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 438
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 69.7Ų

Benzamide, N-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)- (9CI) Related Literature

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